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Compound of Interest

Compound Name: Alboctalol

Cat. No.: B15138272 Get Quote

Alboctalol: An In-Depth Technical Analysis
For Researchers, Scientists, and Drug Development Professionals

Alboctalol, a natural phenolic compound isolated from the wood of Morus australis, presents a

complex and intriguing chemical architecture.[1] This technical guide provides a comprehensive

overview of the current scientific understanding of Alboctalol, focusing on its chemical

structure, and known biological properties. While extensive research on its pharmacological

profile and mechanism of action is still emerging, this document consolidates the available data

to serve as a foundational resource for researchers in the fields of natural product chemistry,

pharmacology, and drug discovery.

Chemical Structure and Identification
Alboctalol is a polyphenolic compound with a complex tetracyclic core. Its precise chemical

identity has been established through spectroscopic analysis, and it is formally named 4,4'-

((1S,2R,3R)-2-(3,5-dihydroxyphenyl)-6,8-dihydroxy-1,2,3,4-tetrahydronaphthalene-1,3-

diyl)bis(benzene-1,3-diol).

Table 1: Chemical Identification of Alboctalol
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Identifier Value

IUPAC Name

4,4'-((1S,2R,3R)-2-(3,5-dihydroxyphenyl)-6,8-

dihydroxy-1,2,3,4-tetrahydronaphthalene-1,3-

diyl)bis(benzene-1,3-diol)

CAS Number 62394-00-7

Molecular Formula C₂₈H₂₄O₈

Molecular Weight 488.49 g/mol

InChI Key QQGGCAFWTCETPD-QBMXVRPASA-N

SMILES String
OC1=C2--INVALID-LINK----INVALID-LINK--

C5=C(O)C=C(O)C=C5C2=CC=C1

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Alboctalol, such as melting

point, boiling point, and pKa values, are not extensively reported in the available scientific

literature. The solubility of Alboctalol has not been quantitatively determined in various

solvents. As a polyphenolic compound, it is expected to exhibit poor solubility in water and

better solubility in organic solvents like methanol, ethanol, and DMSO.

Table 2: Physicochemical Properties of Alboctalol

Property Value

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

Biological Activity and Pharmacological Profile
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The primary biological activity reported for Alboctalol is its weak cytotoxicity against P-388

murine leukemia cells.[1] This finding suggests a potential, albeit modest, anti-proliferative

effect that warrants further investigation.

Mechanism of Action
The precise molecular mechanism underlying the cytotoxic activity of Alboctalol has not been

elucidated. Further studies are required to identify its cellular targets and the signaling

pathways it may modulate.

Pharmacodynamics and Pharmacokinetics
There is currently no available information regarding the pharmacodynamic and

pharmacokinetic properties of Alboctalol. Key parameters such as absorption, distribution,

metabolism, and excretion (ADME) have not been determined.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Alboctalol can be

inferred from studies on other natural products isolated from Morus species. A general workflow

for such a process is outlined below.

Morus australis wood Solvent Extraction
(e.g., Methanol) Liquid-Liquid Partitioning Column Chromatography

(e.g., Silica Gel, Sephadex) Preparative HPLC

Structure Elucidation
(NMR, MS, IR, UV)

Cytotoxicity Assay
(e.g., MTT assay against P-388 cells)

Click to download full resolution via product page

A generalized workflow for the isolation and biological evaluation of Alboctalol.

A detailed protocol for a cytotoxicity assay, such as the MTT assay, would be necessary to

quantitatively assess the anti-proliferative effects of Alboctalol.

MTT Assay Protocol:
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Cell Culture: P-388 cells are cultured in an appropriate medium (e.g., RPMI-1640)

supplemented with fetal bovine serum and antibiotics, and maintained in a humidified

incubator at 37°C with 5% CO₂.

Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Compound Treatment: Alboctalol, dissolved in a suitable solvent (e.g., DMSO), is added to

the wells at various concentrations. Control wells receive the solvent alone.

Incubation: The plates are incubated for a specified period (e.g., 48-72 hours).

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is

added to each well and incubated for 3-4 hours, allowing viable cells to reduce the yellow

MTT to purple formazan crystals.

Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g.,

acidified isopropanol or DMSO).

Absorbance Measurement: The absorbance of each well is measured using a microplate

reader at a specific wavelength (e.g., 570 nm).

Data Analysis: The percentage of cell viability is calculated relative to the control, and the

IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) is

determined.

Signaling Pathways
Due to the limited research on Alboctalol's mechanism of action, there are no specifically

described signaling pathways that it is known to modulate. Given its phenolic structure, it is

plausible that it could interact with various cellular signaling cascades, but this remains

speculative without further experimental evidence.

Future Directions
The existing data on Alboctalol provides a starting point for more in-depth research. Future

studies should focus on:
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Total Synthesis: The chemical synthesis of Alboctalol would provide a reliable source of the

compound for further studies and allow for the generation of analogs to explore structure-

activity relationships.

Elucidation of Mechanism of Action: Investigating the molecular targets of Alboctalol is
crucial to understanding its biological effects. This could involve techniques such as affinity

chromatography, proteomics, and genetic screening.

Broader Biological Screening: Evaluating the activity of Alboctalol in a wider range of

biological assays, including other cancer cell lines, antiviral assays, and anti-inflammatory

assays, could reveal novel therapeutic applications.

Pharmacokinetic Profiling: Determining the ADME properties of Alboctalol is essential for

assessing its potential as a drug candidate.

In conclusion, Alboctalol is a structurally interesting natural product with preliminary evidence

of biological activity. However, a significant amount of research is still required to fully

understand its chemical and pharmacological properties and to determine its therapeutic

potential. This guide serves to highlight the current knowledge gaps and to encourage further

scientific inquiry into this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15138272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

